3-[(3-methoxybenzoyl)amino]-3-(3-nitrophenyl)propanoic acid

• IUPAC Name: 3-[(3-methoxybenzoyl)amino]-3-(3-nitrophenyl)propanoic acid
• InChI: InChI=1S/C17H16N2O6/c1-25-14-7-3-5-12(9-14)17(22)18-15(10-16(20)21)11-4-2-6-13(8-11)19(23)24/h2-9,15H,10H2,1H3,(H,18,22)(H,20,21)
• InChI Key: HDOOBAXIEVZOIJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC(CC(=O)O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C17H16N2O6
• Molecular Weight: 344.32 g/mol

Description

3-[(3-methoxybenzoyl)amino]-3-(3-nitrophenyl)propanoic acid, commonly known as MNPA, is an organic compound that belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). It is a potent inhibitor of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a group of lipid compounds that play a crucial role in inflammation and pain. MNPA has been the subject of extensive scientific research due to its potential applications in the treatment of various inflammatory disorders.

Mechanism of Action

MNPA exerts its anti-inflammatory and analgesic effects by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid compounds that play a crucial role in inflammation and pain by sensitizing nociceptors, which are specialized sensory neurons that respond to painful stimuli. By inhibiting the production of prostaglandins, MNPA reduces inflammation and pain.
Biochemical and physiological effects:
MNPA has been shown to exhibit a number of biochemical and physiological effects, including inhibition of COX enzymes, reduction of prostaglandin levels, and inhibition of leukotriene synthesis. It has also been shown to reduce the expression of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), and to increase the expression of anti-inflammatory cytokines, such as interleukin-10 (IL-10).

Advantages and Limitations for Lab Experiments

MNPA has several advantages for use in lab experiments, including its high potency and selectivity for COX enzymes, its ability to inhibit both COX-1 and COX-2 isoforms, and its low toxicity. However, MNPA also has some limitations, including its poor solubility in aqueous solutions, which can limit its bioavailability, and its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on MNPA. One area of interest is the development of MNPA analogs with improved pharmacokinetic properties, such as increased solubility and bioavailability. Another area of interest is the investigation of the potential applications of MNPA in the treatment of cancer, either alone or in combination with other chemotherapeutic agents. Finally, further research is needed to elucidate the molecular mechanisms underlying the anti-inflammatory and analgesic effects of MNPA, which could lead to the development of novel therapeutics for the treatment of inflammatory disorders.

Scientific Research Applications

MNPA has been extensively studied for its potential applications in the treatment of various inflammatory disorders, including arthritis, asthma, and inflammatory bowel disease. It has been shown to exhibit potent anti-inflammatory and analgesic effects in animal models of inflammation and pain. MNPA has also been investigated for its potential applications in cancer therapy, as it has been shown to inhibit the growth and proliferation of cancer cells.